5-(3-(2,4-dimethoxyphenyl)-1H-pyrazol-5-yl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[3-(2,4-dimethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H18N4O4/c1-25-13-6-4-12(5-7-13)19-21-20(28-24-19)17-11-16(22-23-17)15-9-8-14(26-2)10-18(15)27-3/h4-11H,1-3H3,(H,22,23)
• InChI Key: LWZIAKJJVYXEIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=NN3)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol

Description

5-(3-(2,4-dimethoxyphenyl)-1H-pyrazol-5-yl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole, also known as DMPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a member of the oxadiazole family and contains both a pyrazole and a methoxyphenyl group. DMPO has been extensively studied for its biological activities and is known to exhibit a range of pharmacological effects.

Scientific Research Applications

Tautomerism and Structural Analysis

The study of NH-pyrazoles, including compounds with similar structural features, has shown the importance of tautomerism in determining their solid-state and solution behaviors. These compounds exhibit a complex pattern of hydrogen bonds and crystal structures, emphasizing their potential for diverse scientific applications (Cornago et al., 2009).

Pharmacological Potential

Research on heterocyclic 1,3,4-oxadiazole and pyrazole derivatives has revealed their significant potential in pharmacology, showing activities such as tumor inhibition, antioxidant, analgesic, and anti-inflammatory effects. Computational and pharmacological evaluations highlight the versatility of these compounds in therapeutic applications (Faheem, 2018).

Luminescent Properties

The synthesis and study of 2-Aryl-5-(2,6-dimethoxyphenyl)-1H-1,3,4-oxadiazoles have shown that these compounds exhibit high quantum yield luminescence in both polar and nonpolar solvents. This suggests their potential use in materials science, particularly in the development of new luminescent materials (Mikhailov et al., 2018).

Anti-tumor Activities

Studies on novel pyrazole derivatives containing 1,3,4-oxadiazoline have shown promising anti-tumor activities. These compounds have been synthesized and tested in vitro, demonstrating significant inhibition against various cancer cell lines. This research underscores the potential of such derivatives in cancer therapy (Le, 2015).

Antibacterial Activity

The synthesis and characterization of novel oxadiazole derivatives have also explored their antibacterial potential. These studies provide a foundation for the development of new antibacterial agents, highlighting the broad applicability of 1,3,4-oxadiazole and related compounds in addressing microbial resistance (Rai et al., 2009).